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Introduction

Cresol red is a sulfonphthalealein dye that serves as a versatile pH indicator in various
analytical applications, including environmental water quality testing. Its distinct color transitions
in two separate pH ranges make it a valuable tool for monitoring the acidity or alkalinity of water
samples, which is a critical parameter in assessing the health of aquatic ecosystems, the safety
of drinking water, and the compliance of wastewater discharge. This document provides
detailed application notes and protocols for the use of cresol red in environmental water
quality assessment.

Cresol red is particularly useful for its sharp color change in the slightly alkaline range, making
it suitable for monitoring the pH of natural water bodies and in titrations for alkalinity.[1] Its
application extends to both visual and spectrophotometric pH measurements, with the latter
offering high precision and accuracy.

Chemical Properties and Mechanism of Action

Cresol Red (o-cresolsulfonephthalein) is a triarylmethane dye with the chemical formula
C21H1805S.[1] It functions as a pH indicator through a reversible change in its molecular
structure, which results in a visible color shift. The equilibrium between the acidic (HIn) and
basic (In~) forms of the indicator is dependent on the hydrogen ion concentration (pH) of the
solution.[1]
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Cresol red exhibits two distinct pH transition ranges:

e pH 0.2 to 1.8: Orange to Yellow[2]

e pH 7.2 to 8.8: Yellow to Reddish-Purple[3][4]

In environmental water quality testing, the second transition range is of primary importance.

Quantitative Data Summary

The performance of cresol red as a pH indicator, particularly in spectrophotometric methods,

has been well-characterized. The following tables summarize key quantitative data.

Property Value References
Chemical Formula C21H1805S [1]
Molecular Weight 382.43 g/mol [31[5]

pKa (second dissociation)

Approximately 8.3 in
freshwater

[6]

pH Transition Range 1

0.2-18

[2]

Color Change (Range 1)

Orange - Yellow

[2]

pH Transition Range 2

7.2-8.8

[3]4]

Color Change (Range 2)

Yellow — Reddish-Purple

[3]4]

Wavelength of Maximum

Absorption (Acidic form, HI™)

433 nm

[2]

Wavelength of Maximum

Absorption (Basic form, 127)

573 nm

[2]
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Performance Metric

(Spectrophotometric Value References
Method)
Precision (Freshwater) +0.0001 to £0.0027 pH units [6]

Systematic error of 0.003 pH
Accuracy (Freshwater) ) [7]
units compared to true pH

Precision (Seawater) +0.0004 pH units

Within 0.01 pH units of state-

Accuracy (Seawater)
of-the-art measurements

Experimental Protocols
Preparation of Cresol Red Indicator Solution (0.1% wiv)

This protocol describes the preparation of a stock solution of cresol red indicator suitable for
both visual and spectrophotometric methods.

Materials:

e Cresol red (o-cresolsulfonephthalein) powder
e Sodium hydroxide (NaOH), 0.1 M solution

o Ethanol (95%)

» Distilled or deionized water

e Volumetric flask (100 mL)

e Pipettes

o Heating plate/stirrer

Procedure:

» Weigh 0.1 g of cresol red powder and place it in a 100 mL volumetric flask.
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Add 2.65 mL of 0.1 M sodium hydroxide and 20 mL of 95% ethanol to the flask.

Gently warm and stir the mixture until the cresol red has completely dissolved.

Once dissolved, allow the solution to cool to room temperature.

Add distilled or deionized water to the flask to bring the total volume to 100 mL.

Mix the solution thoroughly. Store in a tightly sealed, dark glass bottle.

Protocol 1: Visual Determination of pH

This method is suitable for rapid, semi-quantitative pH estimation in the field or laboratory.

Materials:

Cresol red indicator solution (0.1%)

Water sample

Test tube or small beaker

pH color chart for cresol red
Procedure:

o Take a known volume of the water sample (e.g., 10 mL) and place it in a clean test tube or
beaker.

e Add 1-2 drops of the cresol red indicator solution to the water sample.
e Gently swirl the container to mix the indicator with the sample.
e Observe the color change of the solution.

o Compare the resulting color to a calibrated pH color chart for cresol red to estimate the pH
of the water sample.
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Protocol 2: Spectrophotometric Determination of pH in
Freshwater

This protocol provides a highly accurate and precise method for determining the pH of

freshwater samples.

Materials:

Spectrophotometer with a 1 cm or 10 cm path length cell

Cresol red indicator solution (a 2 mM solution is often used for this application)
Water sample

pH meter for validation (optional)

Temperature probe

Procedure:

Calibrate the spectrophotometer according to the manufacturer's instructions.
Measure the temperature of the water sample.

Fill a cuvette with the water sample and place it in the spectrophotometer. Measure the
absorbance at 439 nm, 577 nm, and a reference wavelength (e.g., 740 nm to correct for
turbidity). This is the blank reading.

Add a precise volume of cresol red indicator solution to a known volume of the water
sample (e.g., 70 pL of 2 mM indicator to 31 mL of sample).[7]

Mix thoroughly and allow the color to stabilize.

Measure the absorbance of the sample with the indicator at 439 nm and 577 nm, as well as
the reference wavelength.

Calculate the absorbance ratio (R) of the two forms of the indicator:
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o R=As77/Aa30

o Calculate the pH using the following equation, which is a form of the Henderson-Hasselbalch
eqguation, incorporating the pKa of cresol red and correction factors for temperature:

o pH=pKa +logio((R-e1)/(ez-R*e3))

» Where pKa is the dissociation constant of cresol red at the measured temperature, and
e1, e2, and es are molar absorptivity ratios that are also temperature-dependent. These
constants should be obtained from relevant literature for the specific conditions.

Protocol 3: Visual Titration for P-Alkalinity

This protocol is adapted for the determination of phenolphthalein (P) alkalinity, which is a

measure of the total hydroxide and half of the carbonate present in the water sample. The
endpoint for this titration is approximately pH 8.3, which falls within the transition range of
cresol red.

Materials:

e Cresol red indicator solution (0.1%)

o Standardized sulfuric acid (H2SOa4) or hydrochloric acid (HCI) solution (0.02 N)
o Burette (50 mL)

e Erlenmeyer flask (250 mL)

o Graduated cylinder or pipette

o Magnetic stirrer and stir bar (optional)

Procedure:

e Measure 100 mL of the water sample into a 250 mL Erlenmeyer flask.

e Add 3-5 drops of cresol red indicator solution. If the pH of the sample is above 8.8, the
solution will be reddish-purple. If it is between 7.2 and 8.8, it will be in the transition range,
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and if it is below 7.2, it will be yellow. This titration is only applicable if the initial pH is above
8.3.

« If the solution is reddish-purple or in the upper end of the transition range, titrate with the
standardized acid solution from the burette while continuously stirring, until the color
changes to a persistent yellow. This color change indicates that the pH has reached the
endpoint of approximately 8.3.

e Record the volume of acid used.
o Calculate the P-alkalinity as mg/L of CaCOs using the following formula:
o P-Alkalinity (mg/L as CaCOs) = (A x N x 50,000) / mL of sample

» Where A = mL of standard acid used and N = normality of the standard acid.

Visualizations

Acidic Conditions (pH < 7.2)
Basic Conditions (pH > 8.8)

Hin (Yellow Form) + 20H"

+ 2H*

Click to download full resolution via product page

Caption: Chemical equilibrium of cresol red indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b154985?utm_src=pdf-body-img
https://www.benchchem.com/product/b154985?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

References

1. Cresol Red: A Comprehensive Guide For Chemical Importers, Reagent Manufacturers,
And Paint Industries | OCTAGONCHEM [octagonchem.com]

2. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

3. Cresol Red (0.04% in Water) [for pH Determination], TClI America™ | Fisher Scientific
[fishersci.ca]

4. assetintegrityengineering.com [assetintegrityengineering.com]
5. pentachemicals.eu [pentachemicals.eu]

6. images.hach.com [images.hach.com]

7. amarischemicalsolutions.com [amarischemicalsolutions.com]

To cite this document: BenchChem. [Application Notes and Protocols: Cresol Red in
Environmental Water Quality Testing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b154985#cresol-red-in-environmental-water-quality-
testing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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